1-(2-fluorobenzoyl)-N-phenylprolinamide

• IUPAC Name: 1-(2-fluorobenzoyl)-N-phenylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C18H17FN2O2/c19-15-10-5-4-9-14(15)18(23)21-12-6-11-16(21)17(22)20-13-7-2-1-3-8-13/h1-5,7-10,16H,6,11-12H2,(H,20,22)
• InChI Key: KYVNNQGVHXVXSL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2=CC=CC=C2F)C(=O)NC3=CC=CC=C3
• Molecular Formula: C18H17FN2O2
• Molecular Weight: 312.3 g/mol

Description

1-(2-Fluorobenzoyl)-N-phenylprolinamide is a synthetic organic compound featuring a prolinamide backbone substituted with a 2-fluorobenzoyl group at the pyrrolidine nitrogen and an N-phenyl moiety.

Comparison with Similar Compounds

Piperidine-Based Analogs

• N-(2-Fluorophenyl)-N-[1-(2-phenylethyl)-4-piperidinyl]propanamide (C₂₂H₂₇FN₂O) Structure: Replaces the prolinamide’s pyrrolidine ring with a piperidine ring and introduces a phenylethyl substituent. Molecular Weight: 354.47 g/mol . Key Differences: The piperidine ring (6-membered) may confer greater conformational flexibility compared to the 5-membered pyrrolidine in prolinamide.

• 1-(2-Fluorobenzoyl)-N-[2-(Propan-2-yl)phenyl]piperidine-4-carboxamide (C₂₂H₂₅FN₂O₂)

  • Structure : Features a piperidine-4-carboxamide core with a 2-fluorobenzoyl group and an isopropylphenyl substituent.
  • Molecular Weight : 376.45 g/mol .
  • Key Differences : The carboxamide group at position 4 of piperidine introduces additional hydrogen-bonding capacity, which may influence target binding affinity compared to the prolinamide’s secondary amide.

Pyrrolidine and Diazepane Derivatives

• 1-(2-Fluorobenzoyl)pyrrolidin-3-amine Hydrochloride (C₁₁H₁₄ClFN₂O) Structure: Retains the pyrrolidine ring but replaces the N-phenylprolinamide group with a primary amine at position 3. Molecular Weight: 244.7 g/mol . The amine group may enhance solubility in aqueous environments.

• 1-(2-Fluorobenzoyl)-1,4-Diazepane (C₁₂H₁₅FN₂O)

  • Structure : Substitutes pyrrolidine with a 7-membered diazepane ring containing two nitrogen atoms.
  • Molecular Weight : 222.26 g/mol .
  • Key Differences : The larger ring size and additional nitrogen could modulate pharmacokinetic properties, such as metabolic stability or interaction with metal ions in enzymes.

Thiosemicarbazide and Propanamide Analogs

• 1-(2-Fluorobenzoyl)-3-Thiosemicarbazide (18C)

  • Structure : Replaces the prolinamide’s pyrrolidine-phenyl system with a thiosemicarbazide group.
  • Melting Point : 203–203.5°C .
  • Key Differences : The thiosemicarbazide moiety introduces sulfur, which may enhance metal chelation properties, relevant in antiviral or anticancer applications.
• 2-[(3-Fluorophenyl)amino]-N-Phenylpropanamide (C₁₅H₁₅FN₂O) Structure: Lacks the proline ring but retains the fluorophenyl and phenylpropanamide motifs. Molecular Weight: 258.29 g/mol . Key Differences: The linear propanamide chain and 3-fluorophenylamino group may reduce conformational rigidity, impacting target specificity.

Comparative Data Table

Compound Name	Core Structure	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Properties
1-(2-Fluorobenzoyl)-N-Phenylprolinamide	Pyrrolidine	C₁₈H₁₇FN₂O₂	312.34 (estimated)	2-Fluorobenzoyl, N-phenylamide	Conformationally constrained
N-(2-Fluorophenyl)-N-[1-(2-phenylethyl)-4-piperidinyl]propanamide	Piperidine	C₂₂H₂₇FN₂O	354.47	Phenylethyl, propanamide	High lipophilicity
1-(2-Fluorobenzoyl)-3-Thiosemicarbazide (18C)	Thiosemicarbazide	C₈H₇FN₄OS	234.23	Thiosemicarbazide, 2-fluorobenzoyl	High melting point (203°C)
1-(2-Fluorobenzoyl)-1,4-Diazepane	Diazepane	C₁₂H₁₅FN₂O	222.26	7-membered ring, dual nitrogen	Enhanced metabolic stability

Structural and Functional Insights

• Fluorine Substitution: The 2-fluorobenzoyl group in all compounds enhances electron-withdrawing effects and metabolic stability compared to non-fluorinated analogs. It may also influence binding via halogen bonding .
• Ring Size and Flexibility: Pyrrolidine (5-membered) vs. piperidine (6-membered) vs. diazepane (7-membered) rings alter conformational dynamics.
• Amide vs. Thiosemicarbazide : The thiosemicarbazide group in 18C introduces sulfur, enabling metal coordination, whereas amide groups prioritize hydrogen bonding .